Cas no 71173-63-2 (L-Histidine, monoacetate)

• Product Name: L-Histidine, monoacetate
• CAS No: 71173-63-2
• MF: C₈H₁₃N₃O₄
• MW: 215.206521749496
• MDL: MFCD32263321
• CID: 569675
• PubChem ID: 172747
• Update Time: 2025-11-06

L-Histidine, monoacetate Chemical and Physical Properties

Names and Identifiers

• L-Histidine, monoacetate
• L-Histidine acetate
• L-Histidine, acetate (1:1)
• (S)-2-Amino-3-(1H-imidazol-5-yl)propanoicacidcompoundwithaceticacid(1:1)
• 71173-63-2
• L-Histidine monoacetate
• DTXSID6072269
• EINECS 275-248-8
• SCHEMBL162080
• Q27278113
• (S)-2-Amino-3-(1H-imidazol-5-yl)propanoic acid compound with acetic acid (1:1)
• FOI6K84XSC
• acetic acid;(2S)-2-amino-3-(1H-imidazol-5-yl)propanoic acid
• Histidine monoacetate
• NS00091015
• HISTIDINE MONOACETATE, (-)-
• UNII-FOI6K84XSC

• MDL： MFCD32263321
• Inchi： 1S/C6H9N3O2.C2H4O2/c7-5(6(10)11)1-4-2-8-3-9-4;1-2(3)4/h2-3,5H,1,7H2,(H,8,9)(H,10,11);1H3,(H,3,4)/t5-;/m0./s1
• InChI Key： HABAJMUFCIDFOT-JEDNCBNOSA-N
• SMILES： OC([C@H](CC1=CN=CN1)N)=O.OC(C)=O

Computed Properties

• Exact Mass: 215.09060590g/mol
• Monoisotopic Mass: 215.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives